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Compound of Interest

Compound Name: Veratraldehyde

Cat. No.: B141060

An In-depth Technical Guide to the Physical Properties of Veratraldehyde

Introduction

Veratraldehyde (3,4-dimethoxybenzaldehyde) is an aromatic aldehyde widely utilized in the
pharmaceutical, flavor, and fragrance industries.[1] Its pleasant, woody, vanilla-like aroma
makes it a popular ingredient, but for researchers, scientists, and drug development
professionals, a thorough understanding of its physical properties is critical for its application in
synthesis, formulation, and quality control.[2] This guide provides a detailed overview of the
melting and boiling points of veratraldehyde, complete with experimental protocols for their
determination.

Physical Properties of Veratraldehyde

Veratraldehyde is a crystalline solid at room temperature, typically appearing as white to pale
yellow or light peach-colored crystals or powder.[1][3][4] It is known to oxidize in the air to the
odorless veratric acid.[2][5] The compound is slightly soluble in cold water but soluble in hot
water, ethanol, and various organic solvents.[1][3][5]

Quantitative Data

The melting and boiling points of veratraldehyde have been reported across various sources.
These values are summarized in the table below for easy comparison. The slight variations can
be attributed to different experimental conditions and sample purity.
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Physical Property Temperature Range (°C) Pressure
Melting Point 40 -43°C N/A

43 - 45 °C[5] N/A

44.5 - 45 °C[2][5] N/A

43 - 46 °C[1] N/A

Boiling Point 281 °C[3][4]1[6][7] 760 mmHg[3]

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental for verifying the identity
and purity of a substance.[8] Impurities typically cause a depression of the melting point and an
increase in its range, while for the boiling point, non-volatile impurities can cause an elevation.

[8][°]

Melting Point Determination (Capillary Method)

This method is widely used due to its accuracy and the small sample size required.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)

Calibrated thermometer

Spatula

Mortar and pestle (if sample needs to be pulverized)

Procedure:
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o Sample Preparation: A small amount of dry veratraldehyde is placed on a clean, dry
surface. The open end of a capillary tube is pushed into the sample, trapping a small amount
of the solid.[10] The tube is then inverted and tapped gently to pack the sample into the
sealed end, aiming for a sample height of 1-2 mm.[10]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer's bulb.[10] This assembly is then placed into the heating block
of a melting point apparatus or a heated oil bath (Thiele tube).[8]

e Heating: The apparatus is heated rapidly to a temperature approximately 10-15°C below the
expected melting point of veratraldehyde. Then, the heating rate is slowed to about 1-2°C
per minute to ensure thermal equilibrium.[8]

» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal of
the solid melts is recorded as the end of the melting range.[8][11] For a pure compound, this
range should be narrow, typically 0.5-1.0°C.[8][10]

Boiling Point Determination (Distillation Method)

For determining the boiling point of a substance available in sufficient quantity (typically >5
mL), the simple distillation method is standard.[9]

Apparatus:

o Distilling flask

» Condenser

e Receiving flask

» Calibrated thermometer
o Heating mantle or oil bath
 Boiling chips

Procedure:
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o Apparatus Setup: The veratraldehyde sample is placed in the distilling flask along with a
few boiling chips to ensure smooth boiling. The thermometer is positioned so that the top of
its bulb is level with the bottom of the side-arm leading to the condenser.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises, and its temperature is
measured by the thermometer.

o Observation and Recording: The temperature is recorded when it becomes constant. This
stable temperature, observed during the distillation of the bulk of the liquid, is the boiling
point. It represents the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.[12] It is crucial to record the barometric pressure at the time of the
experiment, as boiling point is pressure-dependent.[9]

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the determination of a compound's
melting point using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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